Cas no 2580220-97-7 (tert-butyl 1,3'-biazetidine-3-carboxylate)

• Product Name: tert-butyl 1,3'-biazetidine-3-carboxylate
• CAS No: 2580220-97-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5660781
• PubChem ID: 165892036
• Update Time: 2025-07-23

tert-butyl 1,3'-biazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [1,3'-biazetidine]-3-carboxylate
• EN300-27732662
• 2580220-97-7
• tert-butyl 1,3'-biazetidine-3-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)8-6-13(7-8)9-4-12-5-9/h8-9,12H,4-7H2,1-3H3
• InChI Key： RHXZAOIWIBNQIV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CN(C1)C1CNC1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 1,3'-biazetidine-3-carboxylate

Introduction to Tert-butyl 1,3'-biazetidine-3-carboxylate (CAS No. 2580220-97-7)

Ter-butyl 1,3'-biazetidine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2580220-97-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of biazetidine derivatives, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a tert-butyl group at the 3-position of the biazetidine core enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of tert-butyl 1,3'-biazetidine-3-carboxylate consists of two azetidine rings connected at the 1 and 3 positions, with a carboxylate group attached to the third carbon atom. This bifunctional nature allows for diverse chemical modifications, enabling its use in various synthetic pathways. The tert-butyl group not only provides steric hindrance but also influences the electronic properties of the molecule, which can be exploited in designing novel pharmacophores.

In recent years, biazetidine derivatives have been extensively studied for their potential therapeutic applications. The biazetidine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, leading to the development of drugs with specific mechanisms of action. For instance, studies have shown that certain biazetidine derivatives exhibit inhibitory effects on various enzymes involved in inflammatory pathways, making them promising candidates for treating inflammatory diseases.

One of the most notable features of tert-butyl 1,3'-biazetidine-3-carboxylate is its utility as a building block in medicinal chemistry. The carboxylate group can be easily functionalized through reactions such as esterification, amidation, or coupling with other heterocycles, allowing for the rapid construction of complex molecular architectures. This flexibility has made it a preferred choice for synthetic chemists working on drug discovery programs.

The synthesis of tert-butyl 1,3'-biazetidine-3-carboxylate typically involves multi-step organic transformations starting from readily available precursors. The key steps often include cyclization reactions to form the biazetidine core followed by functionalization at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Recent research has also highlighted the role of biazetidine derivatives in addressing neurological disorders. Studies have demonstrated that certain analogs of this class can modulate neurotransmitter systems, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The tert-butyl group in tert-butyl 1,3'-biazetidine-3-carboxylate may contribute to improved blood-brain barrier penetration, enhancing its bioavailability and therapeutic efficacy.

The pharmacokinetic properties of tert-butyl 1,3'-biazetidine-3-carboxylate are another area of interest. The compound's solubility, metabolic stability, and distribution within biological systems are critical factors that determine its suitability for clinical use. Preliminary studies suggest that this derivative exhibits favorable pharmacokinetic profiles, including moderate solubility in water and resistance to rapid degradation by metabolic enzymes.

In conclusion, tert-butyl 1,3'-biazetidine-3-carboxylate (CAS No. 2580220-97-7) represents a versatile and promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase further.